(E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid

• IUPAC Name: (E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid
• InChI: InChI=1S/C16H12Br2N2O2/c17-11-1-5-13(6-2-11)19-10-9-15(16(21)22)20-14-7-3-12(18)4-8-14/h1-10,20H,(H,21,22)/b15-9+,19-10?
• InChI Key: LANLNTDYEDBQJT-JQZWTCMUSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=CC=NC2=CC=C(C=C2)Br)C(=O)O)Br
• Isomeric SMILES: C1=CC(=CC=C1N/C(=C/C=NC2=CC=C(C=C2)Br)/C(=O)O)Br
• Molecular Formula: C16H12Br2N2O2
• Molecular Weight: 424.09 g/mol

Description

(E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid is a synthetic organic compound characterized by the presence of bromine atoms attached to aniline and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromoaniline and 4-bromobenzaldehyde.

Condensation Reaction: These starting materials undergo a condensation reaction in the presence of a base, such as sodium hydroxide, to form the intermediate Schiff base.

Cyclization: The Schiff base is then cyclized using an acid catalyst, such as hydrochloric acid, to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Common industrial methods include:

Batch Reactors: Used for small to medium-scale production.

Continuous Flow Reactors: Employed for large-scale production to enhance efficiency and control over reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aniline or phenyl derivatives.

Scientific Research Applications

(E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of (E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid involves its interaction with specific molecular targets. The compound may act by:

Binding to Enzymes: Inhibiting enzyme activity by binding to the active site.

Modulating Receptors: Interacting with cellular receptors to alter signal transduction pathways.

Inducing Apoptosis: Triggering programmed cell death in cancer cells through the activation of apoptotic pathways.

Comparison with Similar Compounds

Similar Compounds

4-Bromoaniline: A precursor in the synthesis of (E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid.

Dichloroaniline: Another aniline derivative with different halogen substitutions.

Uniqueness

(E)-2-(4-bromoanilino)-4-(4-bromophenyl)iminobut-2-enoic acid is unique due to its specific bromine substitutions, which confer distinct chemical and biological properties